Cas no 21988-05-6 (Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)-)

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)-, is a specialized aromatic sulfonamide derivative characterized by the presence of a nitro group and a trifluoromethyl substituent on the benzene ring. This compound is of interest in synthetic and medicinal chemistry due to its electron-withdrawing functional groups, which enhance reactivity and enable its use as an intermediate in the synthesis of more complex molecules. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the nitro group offers potential for further functionalization. Its well-defined structure makes it suitable for applications in pharmaceutical research, particularly in the development of sulfonamide-based therapeutics or agrochemicals.

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- structure

21988-05-6 structure

Product Name:Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)-

CAS No:21988-05-6

MF:C₇H₅F₃N₂O₄S

MW:270.185810804367

MDL:MFCD03094293

CID:850797

Update Time:2026-04-29

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)-
- 4-nitro-3-(trifluoromethyl)Benzenesulfonamide
- 4-Nitro-3-(trifluoromethyl)benzenesulphonamide
- 3-Trifluormethyl-4-nitro-benzolsulfonamid
- 4-Nitro-3-trifluormethylbenzolsulfonamid
- 4-Nitro-3-trifluormethyl-benzolsulfonamid
- 4-nitro-3-trifluoromethylbenzenesulfonamide
- AC1MCT81
- CHEMBL181397
- CTK4E8140
- PC5419
- SureCN3278438
- MDL： MFCD03094293

Computed Properties

Exact Mass: 269.99225

Experimental Properties

PSA: 103.3

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- Security Information

Hazard Statement： Irritant
Hazardous Material Identification：

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013007217-250mg	4-Nitro-3-(trifluoromethyl)benzenesulfonamide	21988-05-6	97%	250mg	$499.20	2023-09-02
Alichem	A013007217-500mg	4-Nitro-3-(trifluoromethyl)benzenesulfonamide	21988-05-6	97%	500mg	$831.30	2023-09-02
Alichem	A013007217-1g	4-Nitro-3-(trifluoromethyl)benzenesulfonamide	21988-05-6	97%	1g	$1490.00	2023-09-02
Chemenu	CM344612-250mg	4-Nitro-3-(trifluoromethyl)benzenesulphonamide	21988-05-6	95%+	250mg	$129	2024-07-18
Chemenu	CM344612-1g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide	21988-05-6	95%+	1g	$300	2024-07-18
Apollo Scientific	PC5419-1g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide	21988-05-6		1g	£96.00	2025-02-21
Apollo Scientific	PC5419-5g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide	21988-05-6		5g	£288.00	2025-02-21
abcr	AB231583-1 g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide; .	21988-05-6		1g	€200.20	2023-06-22
abcr	AB231583-5 g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide; .	21988-05-6		5g	€467.20	2023-06-22
SHENG KE LU SI SHENG WU JI SHU	sc-357785-1 g	4-Nitro-3-(trifluoromethyl)benzenesulphonamide,	21988-05-6		1g	￥1,655.00	2023-07-11

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Additional information on Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)-

Recent Advances in the Study of Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- (CAS: 21988-05-6)

Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- (CAS: 21988-05-6) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the nitro and trifluoromethyl groups, contribute to its reactivity and biological activity. Recent research has focused on its ability to act as a selective inhibitor of carbonic anhydrases (CAs), a family of enzymes implicated in various physiological and pathological processes. Studies have demonstrated that 4-nitro-3-(trifluoromethyl)benzenesulfonamide exhibits potent inhibitory activity against specific CA isoforms, making it a promising candidate for the treatment of diseases such as glaucoma, epilepsy, and cancer.

In addition to its enzyme inhibitory properties, this compound has also been investigated for its antimicrobial potential. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 4-nitro-3-(trifluoromethyl)benzenesulfonamide displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways.

Another area of interest is the compound's role in the development of radiopharmaceuticals. Researchers have explored its use as a precursor for the synthesis of fluorine-18 labeled compounds, which are valuable tools in positron emission tomography (PET) imaging. The trifluoromethyl group in particular provides a convenient handle for radiolabeling, enabling the development of novel imaging agents for diagnosing and monitoring diseases such as cancer and neurodegenerative disorders.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-nitro-3-(trifluoromethyl)benzenesulfonamide and its derivatives. Recent efforts have focused on structural modifications to improve solubility, bioavailability, and target specificity. Computational modeling and high-throughput screening have been employed to identify optimal derivatives with enhanced therapeutic profiles.

In conclusion, Benzenesulfonamide, 4-nitro-3-(trifluoromethyl)- (CAS: 21988-05-6) represents a versatile scaffold with significant potential in drug discovery and development. Ongoing research continues to uncover new applications and refine its properties, positioning it as a valuable tool in the fight against various diseases. Future studies are expected to further elucidate its mechanisms of action and explore its utility in combination therapies and personalized medicine approaches.